Cas no 532382-04-0 (1-(2,4-Difluorophenyl)-6-methyl-2,3,4,9-tetrahydro-1H-β-carboline)

• Product name: 1-(2,4-Difluorophenyl)-6-methyl-2,3,4,9-tetrahydro-1H-β-carboline
• CAS No: 532382-04-0
• MF: C₁₈H₁₆N₂F₂
• MW: 298.33
• CID: 3056398
• PubChem ID: 4689961

1-(2,4-Difluorophenyl)-6-methyl-2,3,4,9-tetrahydro-1H-β-carboline Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-Difluorophenyl)-6-methyl-2,3,4,9-tetrahydro-1h-beta-carboline
• AKOS005144027
• 532382-04-0
• BBL021238
• STK893944
• 1-(2,4-difluorophenyl)-6-methyl-2,3,4,9-tetrahydro-1H-beta-carboline
• 1-(2,4-Difluorophenyl)-6-methyl-2,3,4,9-tetrahydro-1H-β-carboline

• Inchi： InChI=1S/C18H16F2N2/c1-10-2-5-16-14(8-10)12-6-7-21-17(18(12)22-16)13-4-3-11(19)9-15(13)20/h2-5,8-9,17,21-22H,6-7H2,1H3
• InChI Key： RSJXFPVCFSEOMI-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 298.12815484Da
• Monoisotopic Mass: 298.12815484Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 27.8Ų